3-Furoic acid
3-Furoic acid
3-furoic acid is a furoic acid carrying the carboxy group at position 3. It has a role as a human metabolite. It is a conjugate acid of a 3-furoate.
3-Furoic acid is a natural product found in Penicillium herquei, Peristeria elata, and other organisms with data available.
3-Furoic acid is a natural product found in Penicillium herquei, Peristeria elata, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
488-93-7
VCID:
VC21225018
InChI:
InChI=1S/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7)
SMILES:
C1=COC=C1C(=O)O
Molecular Formula:
C5H4O3
Molecular Weight:
112.08 g/mol
3-Furoic acid
CAS No.: 488-93-7
Cat. No.: VC21225018
Molecular Formula: C5H4O3
Molecular Weight: 112.08 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-furoic acid is a furoic acid carrying the carboxy group at position 3. It has a role as a human metabolite. It is a conjugate acid of a 3-furoate. 3-Furoic acid is a natural product found in Penicillium herquei, Peristeria elata, and other organisms with data available. |
|---|---|
| CAS No. | 488-93-7 |
| Molecular Formula | C5H4O3 |
| Molecular Weight | 112.08 g/mol |
| IUPAC Name | furan-3-carboxylic acid |
| Standard InChI | InChI=1S/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7) |
| Standard InChI Key | IHCCAYCGZOLTEU-UHFFFAOYSA-N |
| SMILES | C1=COC=C1C(=O)O |
| Canonical SMILES | C1=COC=C1C(=O)O |
| Appearance | Powder |
| Melting Point | 120 - 122 °C |
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